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Compound of Interest

Compound Name: Diacetone-D-glucose

Cat. No.: B1670380

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Diacetone-D-glucose (DAG), a readily available and inexpensive derivative of D-glucose, has
emerged as a valuable chiral precursor for the synthesis of a diverse range of ligands for
asymmetric catalysis. Its rigid furanose backbone provides a well-defined stereochemical
environment, enabling high levels of enantioselectivity in a variety of catalytic transformations.
These transformations are pivotal in the pharmaceutical industry for the synthesis of
enantiomerically pure drug candidates. This document provides detailed application notes and
experimental protocols for the use of diacetone-D-glucose-derived ligands in key catalytic
reactions.

Asymmetric Synthesis of Chiral Sulfoxides

Diacetone-D-glucose can be utilized as a chiral auxiliary for the diastereoselective synthesis
of sulfinate esters, which are versatile precursors to enantiomerically pure sulfoxides. The
stereochemical outcome of the sulfinylation of DAG is notably dependent on the choice of
base.

Workflow for the Synthesis of Chiral Sulfoxides from Diacetone-D-glucose:
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Start: Prepare Reaction Mixture

:

Diacetone-D-glucose
Secondary Phosphine Chalcogenide
Triethylamine (Et3N)
Carbon Tetrachloride (CCl4)

Heat at 70°C
(4-24 hours)

Work-up:
- Filter
- Concentrate
- Purify (Chromatography)

'

Product:

Diacetone-D-glucose
Chalcogenophosphinatg
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« To cite this document: BenchChem. [Diacetone-D-Glucose: A Versatile Chiral Ligand in
Asymmetric Catalysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670380#diacetone-d-glucose-as-a-chiral-ligand-in-
catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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